![molecular formula C28H24O3S B6363235 2-({[4-(Diphenylmethoxy)phenyl]methyl}sulfanyl)-2-phenylacetic acid CAS No. 1253528-22-1](/img/structure/B6363235.png)
2-({[4-(Diphenylmethoxy)phenyl]methyl}sulfanyl)-2-phenylacetic acid
Overview
Description
2-({[4-(Diphenylmethoxy)phenyl]methyl}sulfanyl)-2-phenylacetic acid (DPMPA) is an organic compound that is widely used in scientific research. It is a versatile compound with a wide range of applications, including synthesis, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
2-({[4-(Diphenylmethoxy)phenyl]methyl}sulfanyl)-2-phenylacetic acid is widely used in scientific research due to its versatility. It has been used in many biochemical and physiological studies, including studies of enzyme kinetics, protein-protein interactions, and receptor-ligand interactions. It has also been used in laboratory experiments to study the effects of various compounds on cell growth and metabolism.
Mechanism of Action
The mechanism of action of 2-({[4-(Diphenylmethoxy)phenyl]methyl}sulfanyl)-2-phenylacetic acid is not fully understood. However, it is believed that the compound binds to proteins and enzymes in the cell and alters their activity. This can lead to changes in cell metabolism, gene expression, and other cellular processes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of glucose, fatty acids, and amino acids. It has also been shown to modulate the activity of various receptors, including G-protein-coupled receptors and tyrosine kinase receptors. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
2-({[4-(Diphenylmethoxy)phenyl]methyl}sulfanyl)-2-phenylacetic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in a wide range of conditions. It is also soluble in a variety of solvents, making it easy to use in various experiments. However, the compound has some limitations. It is not very soluble in water, and it can be toxic in high concentrations.
Future Directions
The potential applications of 2-({[4-(Diphenylmethoxy)phenyl]methyl}sulfanyl)-2-phenylacetic acid are still being explored. Possible future directions include further research into the effects of this compound on various biochemical and physiological processes, as well as its use in drug development. Additionally, this compound could be used to study the effects of various compounds on cell growth and metabolism. Finally, further research into the mechanism of action of this compound could yield new insights into how the compound works and its potential applications.
Synthesis Methods
2-({[4-(Diphenylmethoxy)phenyl]methyl}sulfanyl)-2-phenylacetic acid is synthesized through a reaction between diphenylmethoxyacetaldehyde and thioacetic acid. The reaction is catalyzed by a Lewis acid, such as boron trifluoride, to form a thioester. The thioester is then hydrolyzed and the resulting product is purified by recrystallization.
properties
IUPAC Name |
2-[(4-benzhydryloxyphenyl)methylsulfanyl]-2-phenylacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24O3S/c29-28(30)27(24-14-8-3-9-15-24)32-20-21-16-18-25(19-17-21)31-26(22-10-4-1-5-11-22)23-12-6-2-7-13-23/h1-19,26-27H,20H2,(H,29,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQOOEBRVIGLHBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)OC3=CC=C(C=C3)CSC(C4=CC=CC=C4)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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